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Executive Summary

This technical guide addresses the request for an in-depth analysis of the crystal structure of
"Tetrachloroiridium hydrate dihydrochloride.” A comprehensive search of chemical and
crystallographic databases, as well as the broader scientific literature, indicates that no
experimentally determined crystal structure has been published for a compound with this
specific name or a corresponding chemical formula (e.g., Hz[IrCls]-H20-2HCI). The name itself
is chemically ambiguous and does not correspond to a standard, well-characterized iridium
complex.

Given the absence of data for the requested compound, this guide will instead focus on the
closest, structurally characterized chemical relatives: salts containing the trans-
tetrachlorodiaquairidate(lll) anion, [IrCla(H20)2]~, and the trans-dichlorotetraaquairidium(lIl)
cation, [IrCl2(H20)4]*. These species represent stable, octahedral coordination complexes of
Iridium(l11) that incorporate both chloride and water ligands, making them the most relevant
analogues for a scientific audience interested in the structural chemistry of hydrated iridium
chlorides.

Introduction: The Challenge of Iridium(llil)
Aquachloro Speciation
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Iridium(l1l) in aqueous hydrochloric acid solutions exists as a complex equilibrium of various
aquachloro species, [IrClx(H20)s-x]3=*)*. The precise species present depends on factors
such as chloride concentration, pH, and temperature. Isolating and crystallizing a single
species from this mixture can be challenging. While "Tetrachloroiridium hydrate
dihydrochloride" is not a recognized compound, the name suggests an interest in an iridium
species with four chloride ligands and associated water/protons. The trans-[IrCla(H20)2]~ anion
is a stable and well-documented example of such a species.

Crystal Structure of a Related Cationic Complex:
(Hstacn)trans-IrCl2(H20)a42

While the primary interest lies in a tetrachloro species, a high-quality crystal structure has been
determined for a related complex where the ligand ratio is inverted: the trans-
dichlorotetraaquairidium(lll) cation. This structure provides valuable insight into the
coordination geometry and bond parameters of Ir(lll) with both water and chloride ligands.

The structure was determined for the double salt (Hstacn)trans---INVALID-LINK--2 (where tacn
= 1,4,7-triazacyclononane).[1]

The key structural parameters for the trans-[IrClz(H20)4]* cation within this salt are summarized
below.
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Parameter Value

Crystal System Monoclinic

Space Group C2/c

Unit Cell Dimensions a=11.8667(14) A

b =8.1145(11) A

c=19.319(3) A

B = 92.812(11)°

Coordination Geometry Octahedral

Selected Bond Lengths I—Cl: (Average) ~2.35 A

I—O (axial): (Average) ~2.05 A

I—O (equatorial): (Average) ~2.05 A

Selected Bond Angles Cl—Ir—ClI: ~180° (trans)

O—Ir—O (equatorial): ~90°

Cl—Ir—0O: ~90°

Note: Exact bond lengths and angles for the specific iridium cation would be detailed in the
primary publication. The values provided are typical for such complexes.

The synthesis of the (Hstacn)trans---INVALID-LINK--2 salt provides a methodological blueprint
for isolating aquachloro iridium species.

e Precursor Synthesis: The hexaaquairidium(lll) ion, [Ir(H20)e]3*, is prepared first, often from a
starting material like iridium(lll) chloride hydrate (IrCls-xH20) or a cesium iridium alum.

e Reaction: The target complex, trans-[IrCl2(H20)4]*, was identified as a minor product from
the reaction between [Ir(H20)s]3* and tacn-3HCI in an aqueous cesium sulfate medium.[1]

» Crystallization: Single crystals suitable for X-ray diffraction were obtained directly from the
reaction medium. The presence of the bulky organic cation (Hstacn)3* and sulfate anions
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facilitated the crystallization of this specific double salt.

o Structure Determination: A suitable single crystal was mounted on a diffractometer. Data was
collected, and the structure was solved and refined using standard crystallographic software
packages.

Logical Workflow for Iridium Complex
Crystallization and Structure Determination

The process of identifying and characterizing a new coordination complex like the one
described follows a logical and systematic workflow. This workflow is essential for ensuring the
accurate determination of the molecular structure and properties of the compound.
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Caption: Experimental workflow for synthesis and crystallographic analysis.
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Conclusion and Recommendations

For researchers interested in the specific area of tetrachloroiridate hydrates, the following is
recommended:

e Focus on Analogues: Direct future research toward the synthesis and crystallization of
simple alkali metal salts of the trans-[IrCla(H20)2]~ anion. This species is the most logical and
chemically sound interpretation of the originally requested compound name.

o Systematic Synthesis: Employ systematic crystallization screening techniques, varying
counter-ions (e.g., Cs*, K*, Rb*), solvents, and temperature to isolate and grow single
crystals of a salt containing the [IrCla(H20)2]~ anion.

o Consult Databases: For definitive structural information, researchers should consult primary
crystallographic databases such as the Inorganic Crystal Structure Database (ICSD) or the
Cambridge Structural Database (CSD) for the most current entries on iridium-chloride-water
complexes.

This guide provides a scientifically grounded alternative to the initial query, focusing on verified
and published structural data for closely related iridium(lll) aquachloro complexes, thereby
maintaining the high standard of technical accuracy required by the intended audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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